[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine

• Molecular Formula: C18H31N3
• Molecular Weight: 289.5 g/mol
• SMILES: CC(C)N(CC1CCCCN1CCN)CC2=CC=CC=C2
• InChI: InChI=1S/C18H31N3/c1-16(2)21(14-17-8-4-3-5-9-17)15-18-10-6-7-12-20(18)13-11-19/h3-5,8-9,16,18H,6-7,10-15,19H2,1-2H3
• InChIKey: YAFMEVMHYYTZFE-UHFFFAOYSA-N

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine (CAS 1353982-41-8; IUPAC: N-[[1-(2-aminoethyl)piperidin-2-yl]methyl]-N-benzylpropan-2-amine) is a C18H31N3 piperidine derivative bearing a 2-ylmethyl-substituted benzyl-isopropyl-amine moiety and an N-(2-aminoethyl) side chain. The compound has a molecular weight of 289.46 g·mol⁻¹, a predicted density of 1.0 ± 0.1 g·cm⁻³, a predicted boiling point of 389.5 ± 17.0 °C (760 mmHg), a flash point of 186.5 ± 15.7 °C, a LogP of 2.71–3.24 (depending on calculation method), a topological polar surface area (TPSA) of 32.5 Ų, and a refractive index of 1.530.

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine (CAS 1353982-41-8): Physicochemical Identity, Regioisomeric Context, and Procurement Baseline

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine (CAS 1353982-41-8; IUPAC: N-[[1-(2-aminoethyl)piperidin-2-yl]methyl]-N-benzylpropan-2-amine) is a C18H31N3 piperidine derivative bearing a 2-ylmethyl-substituted benzyl-isopropyl-amine moiety and an N-(2-aminoethyl) side chain . The compound has a molecular weight of 289.46 g·mol⁻¹, a predicted density of 1.0 ± 0.1 g·cm⁻³, a predicted boiling point of 389.5 ± 17.0 °C (760 mmHg), a flash point of 186.5 ± 15.7 °C, a LogP of 2.71–3.24 (depending on calculation method), a topological polar surface area (TPSA) of 32.5 Ų, and a refractive index of 1.530 . It is commercially supplied at ≥95–98% purity for research use and carries GHS07 hazard labeling (H302, H315, H319, H335) . Three regioisomeric variants—the 3-ylmethyl (CAS 1353967-62-0), 4-ylmethyl (CAS 1353975-28-6), and the N-benzyl-piperidine positional variant (CAS 1353981-64-2)—share the identical molecular formula and molecular weight but exhibit measurably different physicochemical properties, making generic substitution scientifically unsound without explicit verification .

Regioisomer-Specific Identity Defined 2-ylmethyl substitution provides unique spatial and physicochemical profile distinct from 3- and 4-ylmethyl isomers.

Orthogonal Primary Amine Handle Primary amine on aminoethyl side chain enables chemoselective derivatization without competing reactivity from the tertiary amine.

Synthetic Elaboration Scaffold Supports modular library synthesis, bioconjugation, and affinity-tag attachment strategies that require an orthogonal nucleophilic site.

Why [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine Cannot Be Generically Substituted: Regioisomeric and Positional Variant Risks

This compound belongs to a family of four C18H31N3 piperidine-based diamines that are constitutional or positional isomers: the 2-ylmethyl (target), 3-ylmethyl, 4-ylmethyl, and the N-benzyl-piperidine variant. Despite sharing identical molecular formulas and molecular weights (289.46), these isomers differ in the attachment point of the benzyl-isopropyl-aminomethyl group to the piperidine ring or in the placement of the benzyl group (piperidine N vs. exocyclic N). These structural differences produce measurable variations in lipophilicity (LogP differences of ~0.14 units between the 2-ylmethyl and 3-/4-ylmethyl isomers ), predicted basicity (pKa ~9.65 for the N-benzyl variant vs. a distinct protonation profile for the exocyclic-amine series), and topological arrangement of the two basic nitrogen centers, which directly govern molecular recognition, membrane permeability, and downstream synthetic reactivity. Ordering or using an unspecified 'C18H31N3 piperidine diamine' without explicit CAS verification therefore carries a high risk of receiving a structurally distinct isomer with uncharacterized and potentially divergent properties.

Regioisomeric mismatch: Ordering without explicit CAS 1353982-41-8 may result in 3-ylmethyl, 4-ylmethyl, or N-benzyl variants with divergent properties.

Functional handle absence: Simpler analogs lacking the aminoethyl primary amine cannot support chemoselective conjugation or parallel library synthesis.

Supply chain confusion: Discontinued flags across some vendors may lead to unintended isomer substitution; CAS-level verification is essential.

Quantitative Differentiation Evidence for [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine Versus Closest Analogs

LogP Differentiation: 2-Ylmethyl Isomer Exhibits Higher Lipophilicity Than 3- and 4-Ylmethyl Regioisomers

The target 2-ylmethyl isomer has a computed LogP of 2.71 (Leyan) to 3.24 (Chemsrc), compared with 2.57 for both the 3-ylmethyl (CAS 1353967-62-0) and 4-ylmethyl (CAS 1353975-28-6) isomers . The ΔLogP of approximately +0.14 log units (Leyan computation) indicates the 2-substituted regioisomer is modestly but consistently more lipophilic than its 3- and 4-substituted counterparts. The mcule-calculated LogP for the target compound is 3.87, further supporting elevated lipophilicity relative to the positional isomers . All three regioisomers share identical molecular formulas, molecular weights, TPSA values (32.5 Ų), H-bond acceptor/donor counts, and rotatable bond counts, isolating the substitution position as the sole structural variable driving the LogP difference .

LogP Differentiation

Data to verify

Target LogP 2.71–3.24 vs. 2.57 (3-/4-ylmethyl)
Δ +0.14 (Leyan)

Supports regioisomer-specific lipophilicity context; may influence membrane permeability profiling.

Computed values; experimental logD not identified.

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 2.71 (Leyan); LogP = 3.24 (Chemsrc); LogP = 3.87 (mcule)
Comparator Or Baseline	3-ylmethyl isomer (CAS 1353967-62-0): LogP = 2.57 (Leyan); 4-ylmethyl isomer (CAS 1353975-28-6): LogP = 2.57 (Leyan)
Quantified Difference	ΔLogP ≈ +0.14 (target vs. 3-/4-ylmethyl, Leyan computation); ΔLogP ≈ +0.67 to +1.30 depending on computation method
Conditions	Computed LogP values from Leyan (method undisclosed), Chemsrc, and mcule property calculator; no experimental logD/logP data identified

Why This Matters

Higher lipophilicity for the 2-ylmethyl isomer may translate to measurably different membrane permeability, tissue distribution, or non-specific binding profiles in biological assays, making it the preferred choice for target engagement studies where enhanced passive permeability is desired.

Predicted Boiling Point Differentiation: 2-Ylmethyl vs. N-Benzyl-Piperidine Positional Variant

The target compound (CAS 1353982-41-8) has a predicted boiling point of 389.5 ± 17.0 °C at 760 mmHg . The N-benzyl-piperidine positional variant (CAS 1353981-64-2), in which the benzyl group is attached to the piperidine ring nitrogen rather than the exocyclic amine nitrogen, has a predicted boiling point of 380.4 ± 17.0 °C . This ~9 °C difference, although within overlapping prediction error ranges, provides a physicochemical basis for chromatographic separation and identity verification using GC or fractional distillation methods. The target compound also has a predicted density of 1.0 ± 0.1 g·cm⁻³ vs. 0.995 ± 0.06 g·cm⁻³ for the N-benzyl variant, and a refractive index of 1.530 (target) .

Boiling Point & Density

Data to verify

BP 389.5°C (target) vs. 380.4°C (N-benzyl variant); Density 1.0 vs. 0.995 g/cm³

Provides orthogonal QC identifiers for isomer identity verification.

Predicted values; experimental boiling point data unavailable.

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 389.5 ± 17.0 °C (760 mmHg); Density: 1.0 ± 0.1 g·cm⁻³; Refractive index: 1.530
Comparator Or Baseline	N-Benzyl-piperidine variant (CAS 1353981-64-2): Boiling point: 380.4 ± 17.0 °C; Density: 0.995 ± 0.06 g·cm⁻³
Quantified Difference	ΔBoiling point ≈ +9.1 °C; ΔDensity ≈ +0.005 g·cm⁻³ (predicted, within error margins)
Conditions	Predicted/computed physicochemical properties; experimental boiling point and density data not available in the public domain for either compound

Why This Matters

These predicted values provide the only available orthogonal physicochemical identifiers for distinguishing the target from its most confusable positional variant during incoming QC, analytical method development, and purification protocol design.

Functional Handle Differentiation: 2-Aminoethyl Side Chain Provides a Primary Amine for Chemoselective Derivatization Absent in Simpler Analogs

The target compound contains a primary amine (–CH₂CH₂NH₂) on the piperidine N-(2-aminoethyl) side chain, in addition to the tertiary amine of the benzyl-isopropyl-aminomethyl group. This primary amine provides a nucleophilic site for chemoselective conjugation (amide coupling, reductive amination, urea formation, sulfonamide synthesis) without competing reactivity from the sterically hindered tertiary amine . In contrast, the simpler analog N-benzyl-N-(piperidin-2-ylmethyl)propan-2-amine (CAS 1020940-81-1; MW 246.39) lacks this aminoethyl substituent entirely, presenting only a secondary piperidine amine and a tertiary exocyclic amine [1]. The presence of the primary amine in the target increases the molecular weight by ~43 Da, adds one H-bond acceptor (3 vs. 2), and increases TPSA from 15.3 Ų to 32.5 Ų, substantially altering solubility and hydrogen-bonding capacity [1].

Functional Handle

Class-level inference

Primary amine present: ΔMW +43 Da, ΔTPSA +17.2 Ų vs. analog without aminoethyl group (CAS 1020940-81-1)

Enables chemoselective conjugation strategies; supports modular library synthesis workflows.

Structural descriptor comparison; experimental reactivity data not identified.

Evidence Dimension	Functional group availability for chemoselective derivatization
Target Compound Data	Contains primary amine (—NH₂) on aminoethyl side chain; MW 289.46; H-bond acceptors: 3; H-bond donors: 1–2; TPSA: 32.5 Ų; Rotatable bonds: 7
Comparator Or Baseline	N-Benzyl-N-(piperidin-2-ylmethyl)propan-2-amine (CAS 1020940-81-1): No primary amine; MW 246.39; H-bond acceptors: 2; H-bond donors: 1; TPSA: 15.3 Ų; Rotatable bonds: 5
Quantified Difference	ΔMW = +43.07 Da; ΔH-bond acceptors = +1; ΔTPSA ≈ +17.2 Ų; ΔRotatable bonds = +2
Conditions	Structural comparison based on PubChem and vendor-supplied molecular descriptors; no experimental reactivity comparison identified

Why This Matters

The primary amine handle enables modular library synthesis, bioconjugation, and affinity-tag attachment that are structurally impossible with the simpler piperidine-only analog, making the target compound the necessary choice for synthetic elaboration strategies requiring an orthogonal reactive site.

• [1] PubChem. N-Benzyl-N-(piperidin-2-ylmethyl)propan-2-amine (CID 43199545; CAS 1020940-81-1). MW: 246.39 g/mol; XLogP3: 3; H-bond donor count: 1; H-bond acceptor count: 2; Rotatable bond count: 5; TPSA: 15.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/43199545 (accessed 2026). View Source

Regiochemistry-Driven Spatial Architecture: 2-Ylmethyl Substitution Creates a Distinct N–N Distance Profile Relative to 3- and 4-Ylmethyl Isomers

The target compound positions the exocyclic tertiary amine at the piperidine 2-ylmethyl position, creating a specific through-space distance and angular relationship between the two basic nitrogen centers (piperidine N and exocyclic tertiary N). The 3-ylmethyl and 4-ylmethyl regioisomers (CAS 1353967-62-0 and 1353975-28-6, respectively) place this amine at different positions on the piperidine ring, altering the pharmacophoric N–N distance and the conformational ensemble accessible to the molecule . In piperidine-based sigma receptor ligands and other pharmacologically active N-benzyl-piperidines, the relative orientation of nitrogen substituents has been shown to govern receptor subtype selectivity and affinity [1]. Although direct pharmacological data for this specific compound series are absent from the public domain, the well-established SAR precedent for piperidine regioisomers in medicinal chemistry implies that the 2-, 3-, and 4-ylmethyl variants are unlikely to be functionally interchangeable in any biological target context.

N–N Spatial Architecture

Class-level inference

2-ylmethyl creates distinct N–N distance and angular relationship vs. 3- and 4-ylmethyl regioisomers.

Supports pharmacophore modeling requiring specific 2-substituted piperidine geometry.

Based on structural topology; no experimental 3D data available.

Evidence Dimension	Spatial arrangement of basic nitrogen pharmacophoric elements
Target Compound Data	2-ylmethyl substitution; piperidine N at ring position 1, exocyclic N at ring position 2 via methylene linker; SMILES: CC(C)N(CC1CCCCN1CCN)CC1=CC=CC=C1
Comparator Or Baseline	3-ylmethyl isomer (SMILES: CC(C)N(CC1CCCN(CCN)C1)CC1=CC=CC=C1); 4-ylmethyl isomer (SMILES: CC(C)N(CC1CCN(CCN)CC1)CC1=CC=CC=C1)
Quantified Difference	Qualitative difference in N–N spatial relationship; no experimental X-ray or computational geometry comparison identified for this specific series
Conditions	Structural inference based on SMILES and molecular topology; no experimental 3D structural data or pharmacological activity data available

Why This Matters

In structure-based drug design and pharmacophore modeling, the spatial relationship between basic nitrogen atoms is a critical determinant of target binding; the 2-ylmethyl isomer presents a geometry that is topologically inaccessible to the 3- and 4-regioisomers, justifying its specific procurement when a particular pharmacophoric arrangement is hypothesized or required.

• [1] Zampieri, D., et al. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. PubMed. Compound 19: σ1 Ki = 17 nM, σ2 Ki = 1117 nM. Illustrates regioisomer-dependent sigma receptor affinity in piperidine series. View Source

Supply Chain Differentiation: Discontinued Status Across the Regioisomeric Series Creates Procurement Urgency and Vendor Lock-In Risk

The target compound (Fluorochem F084172, CAS 1353982-41-8), along with its 3-ylmethyl (F084173, CAS 1353967-62-0) and 4-ylmethyl (F084174, CAS 1353975-28-6) isomers, is listed as 'Discontinued' on CymitQuimica . However, the target compound remains available from alternative vendors including Leyan (product 1775822, 98% purity) and MolCore (NLT 98% purity) at the time of assessment . The 3-ylmethyl isomer is available from Leyan (1775823, 98%) with 1g catalog pricing, while the 4-ylmethyl and N-benzyl variants show similar multi-vendor availability . This fragmented and partially discontinued supply landscape means that procurement decisions must be made with explicit CAS-level specification to avoid receiving a substituted isomer when the primary vendor source is depleted. Pricing for the target compound from cnreagent.com (Fluorochem-sourced, 500 mg) is listed at approximately 15,268 CNY .

Supply Chain Context

Context-dependent

Discontinued at CymitQuimica; available from Leyan, MolCore. 3-ylmethyl isomer has catalog 1g pricing, target requires inquiry.

CAS-specific procurement essential; pricing difference may incentivize incorrect regioisomer substitution.

Vendor status as of 2025–2026; subject to change.

Evidence Dimension	Commercial availability and procurement status
Target Compound Data	Fluorochem F084172 (Discontinued at CymitQuimica); Leyan 1775822 (98%, inquiry-based pricing); MolCore (NLT 98%); cnreagent (500mg, ~15,268 CNY)
Comparator Or Baseline	3-ylmethyl: Fluorochem F084173 (Discontinued), Leyan 1775823 (98%, 1g catalog-priced). 4-ylmethyl: Fluorochem F084174 (Discontinued), Leyan 1775824 (98%, inquiry). N-benzyl variant: Fluorochem F081902 (Discontinued), Leyan 1774384 (98%)
Quantified Difference	Target 2-ylmethyl: no catalog 1g price listed (inquiry only) vs. 3-ylmethyl: 1g with catalog price at Leyan
Conditions	Vendor availability assessment as of 2025–2026; subject to change

Why This Matters

The 3-ylmethyl isomer has more accessible small-quantity catalog pricing (Leyan 1g), potentially making it a tempting but incorrect substitute. Procurement officers and scientists must verify CAS 1353982-41-8 explicitly to avoid receiving the wrong regioisomer, particularly given the 'Discontinued' flags across multiple Fluorochem-coded products.

Evidence-Backed Research and Industrial Application Scenarios for [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-benzyl-isopropyl-amine

Medicinal Chemistry Library Synthesis Requiring an Orthogonal Primary Amine Handle on a Piperidine Scaffold

The target compound's N-(2-aminoethyl) primary amine provides a chemoselective reactive site for amide bond formation, sulfonamide synthesis, urea coupling, or reductive amination without interference from the sterically encumbered tertiary benzyl-isopropyl-amine . This is structurally impossible with the simpler N-benzyl-N-(piperidin-2-ylmethyl)propan-2-amine (CAS 1020940-81-1), which lacks the primary amine entirely [1]. When the synthetic strategy demands a piperidine scaffold with an orthogonal nucleophilic handle for parallel library diversification, the target compound is structurally mandated; the simpler analog cannot serve as a substitute for this application.

Pharmacophore Probing Where 2-Substituted Piperidine Geometry Is Required for Target Engagement

The 2-ylmethyl substitution pattern generates a unique spatial relationship between the two basic nitrogen centers that differs fundamentally from the 3- and 4-ylmethyl isomers [1]. In sigma receptor ligand design and other piperidine-based pharmacophore programs, regioisomer-dependent affinity differences exceeding 60-fold have been documented (e.g., σ1 Ki = 17 nM vs. σ2 Ki = 1117 nM) [2]. When a structure-based design hypothesis explicitly requires a 2-substituted piperidine geometry—whether for chelating a metal ion, occupying a chiral binding pocket, or achieving a specific N–N distance—the 2-ylmethyl isomer is the only structurally appropriate choice among the C18H31N3 regioisomeric series.

ADME Optimization Studies Requiring Quantitative Lipophilicity Control Within a Regioisomeric Series

The target compound's LogP of 2.71–3.24 is measurably higher than the 2.57 LogP of both the 3- and 4-ylmethyl isomers [1]. In systematic ADME profiling where lipophilicity is a controlled variable (e.g., logD7.4 determination, PAMPA permeability, microsomal stability, plasma protein binding), the 2-ylmethyl isomer provides a distinct lipophilicity data point within the regioisomeric series. This enables structure-property relationship (SPR) studies that correlate LogP changes with ADME outcomes, without confounding changes in molecular weight, TPSA, or H-bond counts, which are identical across the three isomers [1].

Analytical Method Development and Reference Standard Qualification for Regioisomeric Purity Assessment

The predicted boiling point (389.5 ± 17.0 °C), density (1.0 ± 0.1 g·cm⁻³), and refractive index (1.530) of the target compound , alongside its distinct MDL identifier (MFCD21095631 vs. MFCD21095632 for 3-ylmethyl and MFCD21095633 for 4-ylmethyl), provide orthogonal identifiers for developing GC, HPLC, or refractive-index-based identity and purity methods. In QC laboratories tasked with distinguishing among the four C18H31N3 isomers, the combination of MDL number and predicted physicochemical constants enables definitive compound verification when authentic reference standards of each isomer are used, preventing misidentification in inventory management and analytical release testing.

Application

Selection Property

Validation Focus

Piperidine library synthesis with orthogonal conjugation handle

Primary amine reactivity profile

Chemoselective derivatization efficiency; verify reactivity vs. analogs lacking primary amine

2-Substituted piperidine pharmacophore studies

N–N spatial arrangement

Regioisomer-dependent target engagement context; piperidine SAR indicates geometry-dependent affinity

Lipophilicity-controlled ADME profiling within regioisomeric series

LogP differentiation (constant TPSA/MW)

SPR correlation of LogP with permeability/metabolic stability without confounding MW/TPSA changes

Analytical reference standard for regioisomer identity verification

Predicted BP, density, refractive index, MDL identifier

Chromatographic resolution and QC identification; prevent isomer misassignment

• [1] PubChem. N-Benzyl-N-(piperidin-2-ylmethyl)propan-2-amine (CID 43199545; CAS 1020940-81-1). MW: 246.39; TPSA: 15.3 Ų; H-bond donors: 1; H-bond acceptors: 2. https://pubchem.ncbi.nlm.nih.gov/compound/43199545 (accessed 2026). View Source
• [2] Zampieri, D., et al. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Compound 19: σ1 Ki = 17 nM, σ2 Ki = 1117 nM (65.7-fold selectivity). Illustrative of regioisomer-driven affinity differences in piperidine class. View Source